78-60-4

2-Hydroxy-4,4,6-trimethyl-1,3,2-dioxaborinane

• CAS RN:
• 78-60-4

• Formula:
• C6H13BO3

• InChI:
• InChI=1S/C6H13BO3/c1-5-4-6(2,3)10-7(8)9-5/h5,8H,4H2,1-3H3

• InChIKey:
• HWWZTLCUFSAFED-UHFFFAOYSA-N

• 2-Hydroxy-4,4,6-trimethyl-1,3,2-dioxaborinane is a useful research compound. Its molecular formula is C6H13BO3 and its molecular weight is 143.98 g/mol. The purity is usually 95%.

Citromycetin

In Stock

• CAS RN:
• 478-60-4

• Formula:
• C14H10O7

• InChI:
• InChI=1S/C14H10O7/c1-5-2-7(15)6-4-20-9-3-8(16)12(17)11(14(18)19)10(9)13(6)21-5/h2-3,16-17H,4H2,1H3,(H,18,19)

• InChIKey:
• PKEPGKZPVDAVKI-UHFFFAOYSA-N

• Citromycetin is a fungal metabolite originally isolated from P. frequentans with antibiotic activity against the Gram-positive bacteria S. aureus and the Gram-negative bacteria V. cholerae and S. flexneri (MICs = 64 µg/ml for both). Citromycetin is selectively cytotoxic to cancerous cells over non-cancerous cells (LC50s = 9.21 and 261.14 µg/ml for HeLa and Vero cells, respectively). Formulations containing citromycetin have been studied for use in the treatment of amyloidosis and α-synuclein fibril diseases.
  Citromycetin was independently isolated and named from a number of different fungal species during the 1930s to 1950s and subsequently shown to be identical. Citromycetin found to be active against Gram positive bacteria. NCI studies demonstrated the lack of activity against tumors and AIDS. Citromycetin is an interesting metabolite which less received little attent...

5-Bromo-2-ethylbenzofuran

In Stock

• CAS RN:
• 39178-60-4

• Formula:
• C10H9BrO

• InChI:
• InChI=1S/C10H9BrO/c1-2-9-6-7-5-8(11)3-4-10(7)12-9/h3-6H,2H2,1H3

• InChIKey:
• IXCGZKOZXSKKFI-UHFFFAOYSA-N

• 5-Bromo-2-ethylbenzofuran is a useful research compound. Its molecular formula is C10H9BrO and its molecular weight is 225.08 g/mol. The purity is usually 95%.

4-(Dimethylamino)benzimidamide

In Stock

• CAS RN:
• 55978-60-4

• Formula:
• C9H13N3

• InChI:
• InChI=1S/C9H13N3/c1-12(2)8-5-3-7(4-6-8)9(10)11/h3-6H,1-2H3,(H3,10,11)

• InChIKey:
• XHJCKJBROOJCHK-UHFFFAOYSA-N

• 4-(Dimethylamino)benzimidamide is a useful research compound. Its molecular formula is C9H13N3 and its molecular weight is 163.22 g/mol. The purity is usually 95%.

3-(1-Methyl-1H-imidazol-5-yl)propan-1-ol

In Stock

• CAS RN:
• 615578-60-4

• Formula:
• C7H12N2O

• InChI:
• InChI=1S/C7H12N2O/c1-9-6-8-5-7(9)3-2-4-10/h5-6,10H,2-4H2,1H3

• InChIKey:
• VPOHJFIHBDOUCK-UHFFFAOYSA-N

• 3-(1-Methyl-1H-imidazol-5-yl)propan-1-ol is a useful research compound. Its molecular formula is C7H12N2O and its molecular weight is 140.186. The purity is usually 95%.

1-(3,5-Dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one

In Stock

• CAS RN:
• 898778-60-4

• Formula:
• C15H9Cl2F3O

• InChI:
• InChI=1S/C15H9Cl2F3O/c16-10-5-9(6-11(17)7-10)14(21)2-1-8-3-12(18)15(20)13(19)4-8/h3-7H,1-2H2

• InChIKey:
• KNADJWKHTOIITE-UHFFFAOYSA-N

• 1-(3,5-Dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one is a useful research compound. Its molecular formula is C15H9Cl2F3O and its molecular weight is 333.1 g/mol. The purity is usually 95%.

N'-(4-ethoxy-1,3-benzothiazol-2-yl)-3,5-dimethoxybenzohydrazide

In Stock

• CAS RN:
• 851978-60-4

• Formula:
• C18H19N3O4S

• InChI:
• InChI=1S/C18H19N3O4S/c1-4-25-14-6-5-7-15-16(14)19-18(26-15)21-20-17(22)11-8-12(23-2)10-13(9-11)24-3/h5-10H,4H2,1-3H3,(H,19,21)(H,20,22)

• InChIKey:
• FXTNTHLPIUEHBQ-UHFFFAOYSA-N

• N'-(4-ethoxy-1,3-benzothiazol-2-yl)-3,5-dimethoxybenzohydrazide is a useful research compound. Its molecular formula is C18H19N3O4S and its molecular weight is 373.43. The purity is usually 95%.

Ethyl 2-(3-(benzyloxy)phenyl)thiazole-4-carboxylate

Usually In Stock

• CAS RN:
• 885278-60-4

• Formula:
• C19H17NO3S

• InChI:
• InChI=1S/C19H17NO3S/c1-2-22-19(21)17-13-24-18(20-17)15-9-6-10-16(11-15)23-12-14-7-4-3-5-8-14/h3-11,13H,2,12H2,1H3

• InChIKey:
• SSXQYAVTKXTMJY-UHFFFAOYSA-N

• Ethyl 2-(3-(benzyloxy)phenyl)thiazole-4-carboxylate is a useful research compound. Its molecular formula is C19H17NO3S and its molecular weight is 339.4 g/mol. The purity is usually 95%.

N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((1-(4-methylbenzyl)-1H-indol-3-yl)thio)acetamide

In Stock

• CAS RN:
• 681278-60-4

• Formula:
• C25H20ClF3N2OS

• InChI:
• InChI=1S/C25H20ClF3N2OS/c1-16-6-8-17(9-7-16)13-31-14-23(19-4-2-3-5-22(19)31)33-15-24(32)30-21-12-18(25(27,28)29)10-11-20(21)26/h2-12,14H,13,15H2,1H3,(H,30,32)

• InChIKey:
• VTLGEOMDHBEHJC-UHFFFAOYSA-N

• N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((1-(4-methylbenzyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H20ClF3N2OS and its molecular weight is 488.95. The purity is usually 95%.

2-[(2-Chlorophenyl)methylene]-7-[(4-ethylpiperazinyl)methyl]-6-hydroxybenzo[b] furan-3-one

In Stock

• CAS RN:
• 869078-60-4

• Formula:
• C22H23ClN2O3

• InChI:
• InChI=1S/C22H23ClN2O3/c1-2-24-9-11-25(12-10-24)14-17-19(26)8-7-16-21(27)20(28-22(16)17)13-15-5-3-4-6-18(15)23/h3-8,13,26H,2,9-12,14H2,1H3/b20-13-

• InChIKey:
• YPBFHELLAROKJZ-MOSHPQCFSA-N

• 2-[(2-Chlorophenyl)methylene]-7-[(4-ethylpiperazinyl)methyl]-6-hydroxybenzo[b] furan-3-one is a useful research compound. Its molecular formula is C22H23ClN2O3 and its molecular weight is 398.89. The purity is usually 95%.

4-Chloro-6-ethyl-5-methylpyrimidine

In Stock

• CAS RN:
• 144078-60-4

• Formula:
• C7H9ClN2

• InChI:
• InChI=1S/C7H9ClN2/c1-3-6-5(2)7(8)10-4-9-6/h4H,3H2,1-2H3

• InChIKey:
• PJHJVRWXUUBDOV-UHFFFAOYSA-N

• 4-Chloro-6-ethyl-5-methylpyrimidine is a useful research compound. Its molecular formula is C7H9ClN2 and its molecular weight is 156.61 g/mol. The purity is usually 95%.

2-amino-3-(4-methoxybenzoyl)-N-(o-tolyl)indolizine-1-carboxamide

In Stock

• CAS RN:
• 903278-60-4

• Formula:
• C24H21N3O3

• InChI:
• InChI=1S/C24H21N3O3/c1-15-7-3-4-8-18(15)26-24(29)20-19-9-5-6-14-27(19)22(21(20)25)23(28)16-10-12-17(30-2)13-11-16/h3-14H,25H2,1-2H3,(H,26,29)

• InChIKey:
• JCUQJXDPNUPIOK-UHFFFAOYSA-N

• 2-amino-3-(4-methoxybenzoyl)-N-(o-tolyl)indolizine-1-carboxamide is a useful research compound. Its molecular formula is C24H21N3O3 and its molecular weight is 399.45. The purity is usually 95%.

Methyl 3-amino-6-fluoro-2-methylbenzoate

In Stock

• CAS RN:
• 848678-60-4

• Formula:
• C9H10FNO2

• InChI:
• InChI=1S/C9H10FNO2/c1-5-7(11)4-3-6(10)8(5)9(12)13-2/h3-4H,11H2,1-2H3

• InChIKey:
• GCLVXDCQEQNQOG-UHFFFAOYSA-N

• Methyl 3-amino-6-fluoro-2-methylbenzoate is a useful research compound. Its molecular formula is C9H10FNO2 and its molecular weight is 183.18 g/mol. The purity is usually 95%.

8-Ethylisoquinoline

Usually In Stock

• CAS RN:
• 102878-60-4

• Formula:
• C11H11N

• InChI:
• InChI=1S/C11H11N/c1-2-9-4-3-5-10-6-7-12-8-11(9)10/h3-8H,2H2,1H3

• InChIKey:
• CWTHRAKQUJXIFX-UHFFFAOYSA-N

• 8-Ethylisoquinoline, also known as 8-Ethylisoquinoline, is a useful research compound. Its molecular formula is C11H11N and its molecular weight is 157.21 g/mol. The purity is usually 95%.

1,3,3-Trimethyl-1-(pyrrolidin-3-yl)urea

In Stock

• CAS RN:
• 1284978-60-4

• Formula:
• C8H17N3O

• InChI:
• InChI=1S/C8H17N3O/c1-10(2)8(12)11(3)7-4-5-9-6-7/h7,9H,4-6H2,1-3H3

• InChIKey:
• DPWUPATVIQFUKF-UHFFFAOYSA-N

• 1,3,3-Trimethyl-1-(pyrrolidin-3-yl)urea is a useful research compound. Its molecular formula is C8H17N3O and its molecular weight is 171.24. The purity is usually 95%.

3-Tert-butyl-6-cyclobutoxypyridazine

In Stock

• CAS RN:
• 2175978-60-4

• Formula:
• C12H18N2O

• InChI:
• InChI=1S/C12H18N2O/c1-12(2,3)10-7-8-11(14-13-10)15-9-5-4-6-9/h7-9H,4-6H2,1-3H3

• InChIKey:
• SNQWKKXWHBTTRI-UHFFFAOYSA-N

• 3-Tert-butyl-6-cyclobutoxypyridazine is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.289. The purity is usually 95%.

3-(((9H-Fluoren-9-yl)methoxy)carbonyl)-1,3-thiazinane-4-carboxylic acid

In Stock

• CAS RN:
• 2219378-60-4

• Formula:
• C20H19NO4S

• InChI:
• InChI=1S/C20H19NO4S/c22-19(23)18-9-10-26-12-21(18)20(24)25-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18H,9-12H2,(H,22,23)

• InChIKey:
• CNARUMHQNRRXRD-UHFFFAOYSA-N

• 3-(((9H-Fluoren-9-yl)methoxy)carbonyl)-1,3-thiazinane-4-carboxylic acid is a useful research compound. Its molecular formula is C20H19NO4S and its molecular weight is 369.44. The purity is usually 95%.

5,6-Dichloro-1H-benzoimidazole-2-carbaldehyde

In Stock

• CAS RN:
• 1263378-60-4

• Formula:
• C8H4Cl2N2O

• InChI:
• InChI=1S/C8H4Cl2N2O/c9-4-1-6-7(2-5(4)10)12-8(3-13)11-6/h1-3H,(H,11,12)

• InChIKey:
• WMGMYPAQVJTRFP-UHFFFAOYSA-N

• 5,6-Dichloro-1H-benzoimidazole-2-carbaldehyde is a useful research compound. Its molecular formula is C8H4Cl2N2O and its molecular weight is 215.03 g/mol. The purity is usually 95%.

N-((5-benzoylthiophen-2-yl)methyl)-2,4,5-trimethylbenzenesulfonamide

In Stock

• CAS RN:
• 1797078-60-4

• Formula:
• C21H21NO3S2

• InChI:
• InChI=1S/C21H21NO3S2/c1-14-11-16(3)20(12-15(14)2)27(24,25)22-13-18-9-10-19(26-18)21(23)17-7-5-4-6-8-17/h4-12,22H,13H2,1-3H3

• InChIKey:
• JNAVGMVYHTVMAK-UHFFFAOYSA-N

• N-((5-benzoylthiophen-2-yl)methyl)-2,4,5-trimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H21NO3S2 and its molecular weight is 399.52. The purity is usually 95%.

N-Tert-butyl-5-phenyl-2H-triazole-4-carboxamide

Usually In Stock

• CAS RN:
• 2379978-60-4

• Formula:
• C13H16N4O

• InChI:
• InChI=1S/C13H16N4O/c1-13(2,3)14-12(18)11-10(15-17-16-11)9-7-5-4-6-8-9/h4-8H,1-3H3,(H,14,18)(H,15,16,17)

• InChIKey:
• CMVBIIJVDXCSPN-UHFFFAOYSA-N

• N-Tert-butyl-5-phenyl-2H-triazole-4-carboxamide is a useful research compound. Its molecular formula is C13H16N4O and its molecular weight is 244.298. The purity is usually 95%.